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Compound of Interest

Compound Name: 2-Pyrimidinemethanol

Cat. No.: B107348

A critical first step in ensuring laboratory safety is the unambiguous identification of a chemical.
The compound of interest, 2-Pyrimidinemethanol, is often mistaken for a structurally similar
compound, 2-Pyridinemethanol. It is imperative to distinguish between them as their safety and
toxicological profiles may differ significantly.

o 2-Pyrimidinemethanol: This compound features a pyrimidine ring—a six-membered
aromatic ring containing two nitrogen atoms at positions 1 and 3—substituted with a
hydroxymethyl group at the second position.

e 2-Pyridinemethanol: This compound contains a pyridine ring—a six-membered aromatic ring
with only one nitrogen atom—also substituted with a hydroxymethyl group at the second
position.

The presence of the second nitrogen atom in the pyrimidine ring alters the molecule's
electronic properties, polarity, and potential biological interactions compared to the pyridine
analogue. Therefore, safety data must be specific to the compound being used.

Core Identification of 2-Pyrimidinemethanol

Below are the key identifiers for 2-Pyrimidinemethanol.
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Identifier Value Source
Chemical Name (Pyrimidin-2-yl)methanol [1]
CAS Number 42839-09-8 [1]
Molecular Formula CsHeN20 [1]
Molecular Weight 110.11 g/mol [1]
Synonyms 2-PYRIMIDINEMETHANOL [1]

Section 2: Hazard Assessment and GHS
Classification

Comprehensive, supplier-specific Safety Data Sheets (SDS) for 2-Pyrimidinemethanol (CAS
42839-09-8) are not as readily available as for its pyridine analogue. However, data aggregated
by authoritative bodies like PubChem provide a crucial baseline for hazard identification based
on the Globally Harmonized System (GHS).[1]

GHS Hazard Summary for 2-Pyrimidinemethanol

GHS Hazard Class Hazard Code Statement
Flammable Liquids (Warning) H227 Combustible liquid
Skin Corrosion/Irritation o
) H315 Causes skin irritation
(Warning)
Serious Eye Damage/Irritation ] o
] H319 Causes serious eye irritation
(Warning)
STOT, Single Exposure; ] S
H335 May cause respiratory irritation

Respiratory (Warning)

Source: Data aggregated from
notifications to the European
Chemicals Agency (ECHA).[1]

These classifications mandate that 2-Pyrimidinemethanol be handled as a hazardous
substance requiring stringent safety controls. The causality is clear: the compound has
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demonstrated the potential to cause local tissue damage upon contact (skin, eyes) and
irritation to the respiratory tract if inhaled.[1]

Risk Assessment Workflow

Given the limited specific toxicological data, a rigorous, self-validating risk assessment is not
just a recommendation but a necessity. The following workflow should be implemented before
any new experimental protocol involving 2-Pyrimidinemethanol is initiated.
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Identify Compound:
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CAS: 42839-09-8
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\

Evaluate Experimental Scale:
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-
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Select Engineering Controls
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- Segregated Hazardous Waste
Container

(Phase 3: Eme;c';ency Preparedness\

Locate Safety Equipment:
- Eyewash Station
- Safety Shower
- Fire Extinguisher

Review First-Aid Protocols:
(Exposure Scenarios)

Proceed with Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Pyrimidinemethanol | C5SH6N20 | CID 2763024 - PubChem [pubchem.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Section 1: Chemical Identification and Structural
Clarification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107348#2-pyrimidinemethanol-cas-number-and-
safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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